Cas no 41448-32-2 (1-Cyclopropyl-2-methylbutane-1,3-dione)
41448-32-2 structure
Product Name:1-Cyclopropyl-2-methylbutane-1,3-dione
CAS No:41448-32-2
MF:C8H12O2
MW:140.179682731628
CID:5739517
PubChem ID:64917737
Update Time:2023-11-10
1-Cyclopropyl-2-methylbutane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-cyclopropyl-2-methyl-
- 1-Cyclopropyl-2-methylbutane-1,3-dione
- CS-0272285
- AKOS014247747
- SCHEMBL14946416
- 41448-32-2
- EN300-1125826
-
- Inchi: 1S/C8H12O2/c1-5(6(2)9)8(10)7-3-4-7/h5,7H,3-4H2,1-2H3
- InChI Key: PKCHUWXHRDNJCT-UHFFFAOYSA-N
- SMILES: C(C1CC1)(=O)C(C)C(=O)C
Computed Properties
- Exact Mass: 140.083729621g/mol
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.065±0.06 g/cm3(Predicted)
- Boiling Point: 209.7±13.0 °C(Predicted)
- pka: 10.75±0.20(Predicted)
1-Cyclopropyl-2-methylbutane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125826-0.05g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1125826-0.1g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1125826-0.25g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1125826-0.5g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1125826-1.0g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1125826-2.5g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1125826-5.0g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1125826-10.0g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1125826-1g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1125826-5g |
1-cyclopropyl-2-methylbutane-1,3-dione |
41448-32-2 | 95% | 5g |
$2028.0 | 2023-10-26 |
1-Cyclopropyl-2-methylbutane-1,3-dione Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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